Cas no 313975-69-8 (4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide)

4-Ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with ethoxy and methoxynaphthalene groups. Its molecular structure combines aromatic and amide functionalities, making it a potential intermediate in pharmaceutical and fine chemical synthesis. The compound's distinct substitution pattern may enhance solubility and stability, while the naphthalene moiety could contribute to π-π stacking interactions, useful in material science applications. Its well-defined chemical properties allow for precise modifications in drug discovery or agrochemical research. The presence of ether and amide linkages offers versatility in further derivatization, supporting its utility in targeted molecular design. Analytical characterization is facilitated by its crystalline nature and predictable reactivity.

4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide structure

313975-69-8 structure

Product Name:4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide

CAS No:313975-69-8

MF:C₂₀H₁₉NO₃

MW:321.369765520096

CID:5949494

PubChem ID:3618973

Update Time:2025-06-11

4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide
- F0016-0862
- SR-01000397088-1
- Oprea1_668051
- EU-0001193
- SR-01000397088
- 313975-69-8
- AKOS001586758
- Inchi： 1S/C20H19NO3/c1-3-24-15-10-8-14(9-11-15)20(22)21-18-12-13-19(23-2)17-7-5-4-6-16(17)18/h4-13H,3H2,1-2H3,(H,21,22)
- InChI Key： LVPUEXRBOKXVIE-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

Exact Mass: 321.13649347g/mol
Monoisotopic Mass: 321.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 406
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 47.6Å²

4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0016-0862-2μmol	4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide	313975-69-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0016-0862-1mg	4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide	313975-69-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0016-0862-2mg	4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide	313975-69-8	90%+	2mg	$59.0	2023-05-17

4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Additional information on 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide

Comprehensive Overview of 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide (CAS No. 313975-69-8)

4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide, with the CAS number 313975-69-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines an ethoxybenzamide moiety with a methoxynaphthalene group, making it a subject of interest for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for drug development and industrial applications.

In recent years, the demand for highly functionalized benzamide derivatives has surged, driven by their versatility in synthesizing bioactive molecules. 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide stands out due to its potential role as an intermediate in the synthesis of targeted therapeutics, including kinase inhibitors and anti-inflammatory agents. Its naphthalene-based scaffold is particularly noteworthy, as naphthalene derivatives are known for their pharmacological properties, such as antimicrobial and anticancer activities. This aligns with the growing trend of exploring natural product-inspired compounds for modern drug discovery.

The compound's synthetic accessibility and structural modularity have also made it a focal point in green chemistry initiatives. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide, minimizing waste and energy consumption. This resonates with the broader scientific community's push toward environmentally benign processes, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's potential in material science. Its aromatic-rich structure suggests possible applications in organic electronics, such as OLEDs or photovoltaic cells. The methoxy and ethoxy substituents could enhance solubility and processability, critical factors for thin-film technologies. As the world shifts toward renewable energy solutions, compounds like 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide may play a pivotal role in advancing next-generation materials.

From a commercial perspective, the compound's CAS number 313975-69-8 serves as a unique identifier, ensuring precise tracking in global supply chains. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options, catering to diverse research needs. This aligns with the increasing demand for tailor-made chemicals in both academia and industry, a trend reflected in search engine queries related to specialty chemicals and research-grade compounds.

In summary, 4-ethoxy-N-(4-methoxynaphthalen-1-yl)benzamide (CAS No. 313975-69-8) represents a multifaceted compound with promising applications across pharmaceuticals, green chemistry, and material science. Its structural features and synthetic versatility make it a valuable asset for researchers exploring innovative solutions to contemporary scientific challenges. As interest in functionalized aromatics and sustainable chemistry grows, this compound is poised to remain a key player in cutting-edge research and development.